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Compound of Interest

Compound Name: Dimethametryn

Cat. No.: B166598

A Comparative Environmental Safety Review:
Dimethametryn vs. Prometryn

A comprehensive analysis of the environmental safety profiles of the triazine herbicides,
Dimethametryn and Prometryn, reveals significant data gaps for Dimethametryn, hindering a
direct quantitative comparison. While extensive research details the ecotoxicological impact
and environmental fate of Prometryn, publicly available quantitative data for Dimethametryn is
scarce. This review summarizes the available information, highlighting the disparities in data
and underscoring the need for further research on Dimethametryn.

Executive Summary

Prometryn, a widely used herbicide, is characterized as moderately persistent in soil and
potentially persistent in water. It exhibits moderate toxicity to fish and slight to moderate toxicity
to aquatic invertebrates. In contrast, Dimethametryn is generally described as persistent in soil
and moderately toxic to aquatic organisms; however, specific quantitative data to support a
detailed comparative risk assessment are not readily available in the public domain. Both
herbicides are known to inhibit photosynthesis in susceptible plant species.

Data on Environmental Fate

The environmental fate of a pesticide encompasses its persistence, mobility, and
transformation in various environmental compartments such as soil and water.
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Table 1: Comparison of Environmental Fate Parameters

Parameter Dimethametryn Prometryn

) ) 30 to 90 days (field)[1]. Can
Data not available. Described

Soil Half-Life (DT50) ) persist for 12 to 18 months
as "persistent"[1]. ) o
with repeated applications[1].

) Stable to hydrolysis over 28
) Not susceptible to o o ]
Aqueous Hydrolysis ] days in slightly acidic to slightly
hydrolysis[1]. ) -
alkaline conditions[1].

Weakly bound to most soils,

. but adsorbs more strongly to

Described as "slightly mobile S
soils with higher clay and

Mobility in Soll and not expected to leach to ]

organic matter content.
groundwater[1]. o
Generally remains in the top
12 inches of soil[1].
Low potential for
bioaccumulation, with
] ) ] ) observed concentrations in fish
Bioaccumulation Potential Data not available.

being 9 to 10 times the
ambient water

concentration[1].

Ecotoxicity Data

Ecotoxicity data provides insight into the potential adverse effects of a substance on non-target
organisms in the environment. The most common measures are the lethal concentration
(LC50) for 50% of a test population and the effective concentration (EC50) that causes a
specific sublethal effect in 50% of a test population.

Table 2: Acute Ecotoxicity of Dimethametryn and Prometryn
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Dimethametry

Organism Test Duration Endpoint Prometryn
n
Fish
Rainbow Trout Moderately toxic
(Oncorhynchus 96 hours LC50 (quantitative data 2.5 - 2.9 mg/L[1]
mykiss) not available)[1]
Bluegill Sunfish
) Data not
(Lepomis 96 hours LC50 ] 10.0 mg/L[1]
] available
macrochirus)
Goldfish
' Data not
(Carassius 96 hours LC50 ] 3.5 mg/L[1]
available
auratus)
Carp (Cyprinus Data not
) 96 hours LC50 ] 8.0 mg/L[1]
carpio) available
Aquatic
Invertebrates
Moderately toxic
Daphnia sp. 48 hours EC50 (quantitative data  18.9 mg/L[1]
not available)[1]
Data not
Data not available in the
Algae 72 hours EC50 ] )
available provided search
results.
Birds
_ _ Data not
Bobwhite Quail Acute Oral LD50 ) >2150 mg/kg[1]
available
Data not
Mallard Duck Acute Oral LD50 ] >4640 mg/kg[1]
available
Moderately toxic
Bees Acute Contact LD50 (quantitative data  >99 p g/bee [1]

not available)[1]
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Data not
Earthworms 48 hours LC50 ] 153 mg/kg[1]
available

Experimental Protocols

Standardized testing guidelines, primarily from the Organisation for Economic Co-operation
and Development (OECD), are followed to ensure the reliability and comparability of ecotoxicity
and environmental fate data.

Acute Toxicity Testing

o Fish Acute Toxicity Test (OECD 203): This test determines the concentration of a substance
that is lethal to 50% of the test fish over a 96-hour period. Fish are exposed to a range of
concentrations of the test substance, and mortality is observed at 24, 48, 72, and 96 hours[2]

[314].

e Daphnia sp. Acute Immobilisation Test (OECD 202): This test assesses the acute toxicity to
Daphnia magna. Young daphnids are exposed to the test substance for 48 hours, and the
concentration that immobilizes 50% of the daphnids (EC50) is determined[5][6][7].

o Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): This test evaluates
the effect of a substance on the growth of algae. Algal cultures are exposed to various
concentrations of the test substance over 72 hours, and the inhibition of growth is measured
to determine the EC50[8][9].

Environmental Fate Testing

e Aerobic and Anaerobic Transformation in Soil (OECD 307): This guideline is used to
determine the rate and route of degradation of a substance in soil under both aerobic and
anaerobic conditions. The time it takes for 50% of the substance to degrade (DT50) is a key
endpoint of this study. The test involves treating soil with the substance and incubating it
under controlled conditions, with periodic analysis of the remaining substance and its
transformation products[10][11][12].

Signaling Pathways and Experimental Workflows
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The primary mode of action for both Dimethametryn and Prometryn is the inhibition of
photosynthesis at Photosystem Il (PSll) in susceptible plants[1]. This disruption of the electron
transport chain leads to a halt in ATP and NADPH production, ultimately causing plant death.

Photosystem I1 (PSI1) Electron Transport Chain
Light)—Excites , [ISSSMl Electron Transfer Pheophytin Electron Transfer
Bind to D1 protein _

Dimethametryn & Prometryn Electron Transport Blocked ~~~~~"""""""""

Click to download full resolution via product page

Caption: Inhibition of Photosynthesis by Dimethametryn and Prometryn.

The following diagram illustrates a generalized workflow for an acute aquatic toxicity test, such
as the OECD 203 fish toxicity test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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